Cas no 2229563-98-6 (2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid)

• Product Name: 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid
• CAS No: 2229563-98-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 6406742
• PubChem ID: 165827656
• Update Time: 2025-05-19

2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid
• EN300-1774617
• 2229563-98-6
• 2-[1-(3-nitro-1H-pyrazol-4-yl)cyclobutyl]acetic acid

• Inchi： 1S/C9H11N3O4/c13-7(14)4-9(2-1-3-9)6-5-10-11-8(6)12(15)16/h5H,1-4H2,(H,10,11)(H,13,14)
• InChI Key： DAHJJDBABDKOGI-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NNC=2[N+](=O)[O-])CCC1)=O

Computed Properties

• Exact Mass: 225.07495584g/mol
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid (CAS No. 2229563-98-6)

In the realm of organic chemistry and pharmaceutical research, 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid (CAS No. 2229563-98-6) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutylacetic acid backbone and 3-nitro-1H-pyrazol-4-yl moiety, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in small-molecule therapeutics, enzyme inhibition, and bioconjugation, aligning with the growing demand for novel chemical entities in precision medicine.

The structural complexity of 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid makes it a compelling subject for synthetic chemists. Its nitro-pyrazole group is known to participate in hydrogen bonding and π-stacking interactions, which are critical for targeted protein binding. Meanwhile, the cyclobutyl ring introduces steric constraints that can enhance selectivity in biological systems. Such features have spurred investigations into its role as a pharmacophore in kinase inhibitors or anti-inflammatory agents, topics frequently searched in academic and industrial databases.

Recent trends in AI-driven drug design have further amplified interest in compounds like 2229563-98-6. Machine learning models often highlight nitroheterocycles for their electron-deficient properties, useful in catalysis or photoactive materials. Environmental scientists also explore derivatives of this compound for biodegradable chelators, addressing concerns about sustainable chemistry. These interdisciplinary connections make it a recurring keyword in patent literature and grant proposals.

From a synthetic perspective, the preparation of 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid often involves multistep organic synthesis, including cyclobutane ring formation and nitropyrazole functionalization. Optimizing these routes is a hot topic in process chemistry forums, where yield improvement and green solvent alternatives are debated. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common query among quality control professionals.

In material science, the compound’s nitro group offers redox activity, making it a candidate for electrochemical sensors or energy storage applications. Startups focusing on organic electronics frequently search for such functionalized heterocycles to innovate in flexible displays or biocompatible coatings. This aligns with global pushes toward renewable energy and wearable technology.

Regulatory-wise, CAS No. 2229563-98-6 is not listed under restricted categories, but researchers must adhere to REACH and GLP guidelines during handling. Safety data sheets emphasize standard lab precautions, a recurring search topic for industrial hygienists. Its stability under various pH conditions is also documented, relevant to formulation scientists developing oral dosage forms.

In conclusion, 2-1-(3-nitro-1H-pyrazol-4-yl)cyclobutylacetic acid represents a nexus of innovation across pharmaceuticals, materials, and sustainability. Its multifunctional architecture and computational predictability ensure its place in future scientific breakthroughs, resonating with today’s emphasis on molecular diversity and application-driven research.